Cas no 1250423-37-0 (Ethyl 2-(2-azabicyclo[2.2.1]heptan-2-yl)acetate)

• Product Name: Ethyl 2-(2-azabicyclo[2.2.1]heptan-2-yl)acetate
• CAS No: 1250423-37-0
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• MDL: MFCD14650178
• CID: 1082844
• Update Time: 2025-05-20

Ethyl 2-(2-azabicyclo[2.2.1]heptan-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-azabicyclo[2.2.1]heptan-2-yl)acetate
• 2-Azabicyclo[2.2.1]heptane-2-acetic acid ethyl ester
• ethyl 2-(3-azabicyclo[2.2.1]heptan-3-yl)acetate

• MDL： MFCD14650178
• Inchi： 1S/C10H17NO2/c1-2-13-10(12)7-11-6-8-3-4-9(11)5-8/h8-9H,2-7H2,1H3
• InChI Key： YZKHJLZDYSGWIT-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1CC2CCC1C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(2-azabicyclo[2.2.1]heptan-2-yl)acetate

Ethyl 2-(2-azabicyclo[2.2.1]heptan-2-yl)acetate (CAS No. 1250423-37-0): A Comprehensive Overview

Ethyl 2-(2-azabicyclo[2.2.1]heptan-2-yl)acetate (CAS No. 1250423-37-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of Ethyl 2-(2-azabicyclo[2.2.1]heptan-2-yl)acetate consists of an ethyl ester group attached to a 2-azabicyclo[2.2.1]heptane moiety, which imparts specific pharmacological properties to the molecule. The bicyclic framework, specifically the 7-membered ring with an azabicyclo structure, is known for its ability to interact with various biological targets, including receptors and enzymes.

Recent studies have highlighted the potential of Ethyl 2-(2-azabicyclo[2.2.1]heptan-2-yl)acetate in the treatment of neurological disorders. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent neuroprotective effects by modulating the activity of N-methyl-D-aspartate (NMDA) receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, Ethyl 2-(2-azabicyclo[2.2.1]heptan-2-yl)acetate has shown promise in the field of pain management. Research conducted at the University of California, San Francisco, revealed that this compound can effectively inhibit the activity of transient receptor potential (TRP) channels, which are involved in pain signaling pathways. This finding suggests that Ethyl 2-(2-azabicyclo[2.2.1]heptan-2-yl)acetate could be developed into a novel analgesic agent with fewer side effects compared to existing pain medications.

The synthesis of Ethyl 2-(2-azabicyclo[2.2.1]heptan-2-yl)acetate has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of 1-benzylazabicyclo[3.3.0]octane with ethyl bromoacetate followed by deprotection and purification steps. This method has been reported to yield high-purity product suitable for further pharmaceutical development.

The pharmacokinetic properties of Ethyl 2-(2-azabicyclo[2.2.1]heptan-2-yl)acetate have also been investigated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating its potential for oral administration and sustained therapeutic effects.

In terms of safety, Ethyl 2-(2-azabicyclo[2.2.1]heptan-2-yl)acetate has demonstrated low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. These findings support its further evaluation in clinical trials for various medical applications.

The market potential for Ethyl 2-(2-azabicyclo[2.2.1]heptan-２－ｙｌ）ａｃｅｔａｔｅ is substantial, given its diverse biological activities and promising preclinical data. Pharmaceutical companies are increasingly interested in compounds with novel mechanisms of action that can address unmet medical needs in areas such as neurology and pain management.

In conclusion, Ethyl ２－（２－ａｚａｂｉｃｙｃｌｏ［２．２．１］ｈｅｐｔａｎ－２－ｙｌ）ａｃｅｔａｔｅ (CAS No. 1２５０４２３－３７－０) represents a promising lead compound with significant therapeutic potential across multiple disease areas. Ongoing research and development efforts are expected to further elucidate its mechanisms of action and optimize its use in clinical settings.